(3-Methyl-1H-pyrazolo[3,4-B]pyridin-1-YL)acetic acid

• IUPAC Name: 2-(3-methylpyrazolo[3,4-b]pyridin-1-yl)acetic acid
• InChI: InChI=1S/C9H9N3O2/c1-6-7-3-2-4-10-9(7)12(11-6)5-8(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key: IOVXRMSVGNLWGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=CC=N2)CC(=O)O
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol

Description

“(3-Methyl-1H-pyrazolo[3,4-B]pyridin-1-YL)acetic acid” belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, which “(3-Methyl-1H-pyrazolo[3,4-B]pyridin-1-YL)acetic acid” is a part of, has been extensively studied. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced.

Scientific Research Applications

Novel Synthesis Methods

One of the primary applications of this compound is in the development of novel synthesis methods for pyrazolo[3,4-b]pyridine derivatives. A study demonstrated a facile, novel, and efficient synthesis process that yields new N-fused heterocycle products in good to excellent yields through the condensation of pyrazole-5-amine derivatives and activated carbonyl groups in refluxing acetic acid (Ghaedi et al., 2015). This method offers a significant advancement in the synthesis of complex pyrazolo[3,4-b]pyridine structures, which are of interest due to their potential applications in various fields of chemistry and pharmacology.

Antimicrobial and Antitumor Activities

The compound has also been utilized in the synthesis of pyrazolo[3,4-b]pyridine derivatives with notable antimicrobial and antitumor activities. A study highlights the efficient one-pot synthesis in a multi-component system for preparing pyrazolo[3,4-b]pyridine derivatives, which exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity. Among the synthesized compounds, some showed high antitumor activity against a liver cell line, underscoring the potential therapeutic applications of these compounds (El-Borai et al., 2012).

Heterocyclic Synthesis

Furthermore, the compound is instrumental in heterocyclic synthesis, offering a building block for the preparation of various substituted derivatives. The condensation of 5-amino-1-(5,6-diphenyl-1,2,4-triazin-3-yl)-1H-pyrazole-4-carbonitrile with different reagents under various conditions yielded new pyrazolo[3,4-d]pyrimidines and pyrazolo[3,4-b]pyridine derivatives, showcasing the compound's versatility in creating complex heterocyclic structures (Harb et al., 2005).

Innovative Catalysis

The compound's applications extend to catalysis, where it serves as a ligand in copper(II) complexes that exhibit excellent catalytic performance in the ammoxidation of alcohols to nitriles and the aerobic oxidation of alcohols to aldehydes in water. This highlights its role in facilitating environmentally friendly and efficient catalytic processes (Xie et al., 2014).

Safety And Hazards

The compound 1-Methyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine, which is structurally similar to “(3-Methyl-1H-pyrazolo[3,4-B]pyridin-1-YL)acetic acid”, has been classified as Acute Tox. 3 Oral according to hazard classifications.

Future Directions

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives continues to be a topic of interest in the field of organic chemistry. New synthetic strategies and approaches are being developed, which could potentially be applied to the synthesis of “(3-Methyl-1H-pyrazolo[3,4-B]pyridin-1-YL)acetic acid” in the future.